Cas no 135489-35-9 (Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide)
135489-35-9 structure
Product Name:Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide
CAS No:135489-35-9
MF:C26H20OS4
MW:476.696401596069
CID:1237886
PubChem ID:15082661
Update Time:2025-04-20
Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide Chemical and Physical Properties
Names and Identifiers
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- Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide
- 4,6-bis[(4-methylphenyl)sulfanyl]thianthrene 5-oxide
- 135489-35-9
- DTXSID80567944
- 4,6-Bis[(4-methylphenyl)sulfanyl]-5H-5lambda~4~-thianthren-5-one
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- Inchi: 1S/C26H20OS4/c1-17-9-13-19(14-10-17)28-21-5-3-7-23-25(21)31(27)26-22(6-4-8-24(26)30-23)29-20-15-11-18(2)12-16-20/h3-16H,1-2H3
- InChI Key: VZAKBZVBZGIGOC-UHFFFAOYSA-N
- SMILES: S1(C2C(=CC=CC=2SC2C=CC=C(C1=2)SC1C=CC(C)=CC=1)SC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 476.0399
- Monoisotopic Mass: 476.03969995g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 17.07
Thianthrene, 1,9-bis[(4-methylphenyl)thio]-, 10-oxide Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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